(1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol

• IUPAC Name: (1R,3S)-3-ethoxy-7-(2-methoxyphenyl)sulfonyl-7-azaspiro[3.5]nonan-1-ol
• InChI: InChI=1S/C17H25NO5S/c1-3-23-16-12-15(19)17(16)8-10-18(11-9-17)24(20,21)14-7-5-4-6-13(14)22-2/h4-7,15-16,19H,3,8-12H2,1-2H3/t15-,16+/m1/s1
• InChI Key: HIWJNVMHKCOAAW-CVEARBPZSA-N
• Canonical SMILES: CCOC1CC(C12CCN(CC2)S(=O)(=O)C3=CC=CC=C3OC)O
• Isomeric SMILES: CCO[C@H]1C[C@H](C12CCN(CC2)S(=O)(=O)C3=CC=CC=C3OC)O
• Molecular Formula: C17H25NO5S
• Molecular Weight: 355.5 g/mol

Description

(1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential applications in the treatment of various diseases. This compound is a spirocyclic amine that belongs to the class of non-peptide angiotensin II receptor antagonists.5]nonan-1-ol.

Mechanism of Action

(1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol acts as a selective and competitive antagonist of the angiotensin II type 1 receptor. Angiotensin II binds to the angiotensin II type 1 receptor, which leads to vasoconstriction, sodium retention, and aldosterone secretion. By blocking the angiotensin II type 1 receptor, (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol can reduce vasoconstriction, sodium retention, and aldosterone secretion, which leads to a decrease in blood pressure.
Biochemical and Physiological Effects:
(1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol has been shown to have significant effects on biochemical and physiological parameters. In animal studies, this compound has been shown to reduce blood pressure, improve renal function, and decrease proteinuria. Additionally, (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its therapeutic potential in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol is its high selectivity for the angiotensin II type 1 receptor, which reduces the risk of off-target effects. Additionally, this compound has shown promising results in animal studies, which suggests that it may have potential as a therapeutic agent. However, one limitation of (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol. One possible direction is to investigate its potential as a therapeutic agent in the treatment of hypertension, heart failure, and diabetic nephropathy. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify any potential off-target effects. Finally, additional research is needed to optimize the synthesis method for (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol and to improve its solubility in water, which may enhance its utility in experimental settings.

Synthesis Methods

The synthesis of (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol involves the reaction of 2-methoxyphenylsulfonyl chloride with (1R,3S)-3-ethoxy-2-azabicyclo[2.2.1]hept-5-en-2-one in the presence of a base. The reaction yields (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol as a white solid with a high yield.

Scientific Research Applications

(1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol has potential applications in the treatment of various diseases, including hypertension, heart failure, and diabetic nephropathy. This compound acts as an angiotensin II receptor antagonist, which means it blocks the action of angiotensin II, a hormone that constricts blood vessels and increases blood pressure. By blocking the action of angiotensin II, (1R*,3S*)-3-ethoxy-7-[(2-methoxyphenyl)sulfonyl]-7-azaspiro[3.5]nonan-1-ol can help to lower blood pressure and improve cardiovascular health.